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Compound of Interest

Compound Name: tert-BUTYL HYPOCHLORITE

Cat. No.: B1582176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl hypochlorite (t-BuOCl) is a versatile and reactive reagent widely employed in

organic synthesis, particularly in radical-mediated transformations. Its utility stems from the

facile homolytic cleavage of the O-Cl bond upon initiation by light or heat, generating a tert-

butoxyl radical and a chlorine radical. This reactivity allows for a range of synthetic applications,

including the chlorination of alkanes and alkenes, and intramolecular cyclization reactions to

form nitrogen-containing heterocycles. These transformations are of significant interest in

medicinal chemistry and drug development for the synthesis of novel scaffolds and the late-

stage functionalization of complex molecules.

This document provides detailed application notes, experimental protocols, and mechanistic

insights into the use of tert-butyl hypochlorite in key radical reactions.

Safety Precautions
Tert-butyl hypochlorite is a toxic, corrosive, and flammable liquid that can decompose

explosively upon heating or exposure to light.[1] It is crucial to handle this reagent with

appropriate safety measures in a well-ventilated fume hood. Personal protective equipment,

including safety goggles, flame-retardant lab coats, and chemical-resistant gloves, is

mandatory.[1] All reactions involving tert-butyl hypochlorite should be conducted with proper
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shielding and away from direct light sources unless photochemical initiation is intended. For

detailed safety information, always consult the Safety Data Sheet (SDS).

Key Applications and Mechanisms
Radical Chlorination of Alkanes
The reaction of tert-butyl hypochlorite with alkanes provides a method for the introduction of

chlorine atoms onto a hydrocarbon backbone. The reaction proceeds via a radical chain

mechanism, initiated by the formation of a tert-butoxyl radical. This radical then abstracts a

hydrogen atom from the alkane to generate an alkyl radical, which subsequently reacts with

another molecule of tert-butyl hypochlorite to yield the chlorinated alkane and a new tert-

butoxyl radical, propagating the chain.

Reaction Mechanism Workflow
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N-Chlorination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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